Cas no 2703-17-5 (Methyl 1H-pyrrole-3-carboxylate)

Methyl 1H-pyrrole-3-carboxylate structure
2703-17-5 structure
Product Name:Methyl 1H-pyrrole-3-carboxylate
CAS No:2703-17-5
MF:C6H7NO2
MW:125.1253
MDL:MFCD00967074
CID:240060
PubChem ID:12361759
Update Time:2024-10-30

Methyl 1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 1H-pyrrole-3-carboxylate
    • 1H-Pyrrole-3-carboxylic acid, methyl ester (9CI)
    • 1H-Pyrrole-3-carboxylicacid, methyl ester
    • Methyl 3-pyrrolecarboxylate
    • Methyl Pyrrole-3-carboxylate
    • METHYL-1-H-PYRROLE-3-CARBOXYLATE
    • Methyl 1H-pyrrole-3-carboxylat
    • methyl-1H-pyrrole-3-carboxylate
    • Pyrrol-3-carbonsaeure-methylester
    • pyrrole-3-carboxylic acid methyl ester
    • 3-Methoxycarbonyl-1H-pyrrole
    • 1H-pyrrole-3-carboxylic acid methyl ester
    • 1H-Pyrrole-3-carboxylic acid, methyl ester
    • methyl1h-pyrrole-3-carboxylate
    • PubChem22507
    • MethylPyrrole-3-carboxylate
    • 4,5-methoxy-carbonylpyrrole
    • methyl pyrrole 3-carboxylate
    • WLBNVSIQCFHAQB-
    • BCP08156
    • Z1203730919
    • AKOS006347207
    • EN300-94600
    • CS-W008624
    • 1H-Pyrrole-3-carboxylic acid,methyl ester(9ci)
    • STL555972
    • Methyl 1H-pyrrole-3-carboxylate, 97%
    • DTXSID50494192
    • 2703-17-5
    • AS-18251
    • CL2812
    • SCHEMBL828034
    • WLBNVSIQCFHAQB-UHFFFAOYSA-N
    • J-521769
    • SY005883
    • MFCD00967074
    • BBL102173
    • AB07842
    • J-016652
    • MDL： MFCD00967074
    • Inchi： 1S/C6H7NO2/c1-9-6(8)5-2-3-7-4-5/h2-4,7H,1H3
    • InChI Key： WLBNVSIQCFHAQB-UHFFFAOYSA-N
    • SMILES： O(C([H])([H])[H])C(C1C([H])=C([H])N([H])C=1[H])=O

Computed Properties

  • Exact Mass: 125.04800
  • Monoisotopic Mass: 125.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.1
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.184
  • Melting Point: 85-89 °C
  • Boiling Point: 284 ºC
  • Flash Point: 126 ºC
  • Refractive Index: 1.527
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 42.09000
  • LogP: 0.80130

Methyl 1H-pyrrole-3-carboxylate Security Information

  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-37-60
  • Storage Condition：Inert atmosphere,Room Temperature

Methyl 1H-pyrrole-3-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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